Cas no 819871-84-6 (1H-Indene, 1-(1-methylethylidene)-6-nitro-)

1H-Indene, 1-(1-methylethylidene)-6-nitro- structure
819871-84-6 structure
Product Name:1H-Indene, 1-(1-methylethylidene)-6-nitro-
CAS No:819871-84-6
MF:C12H11NO2
MW:201.221243143082
CID:701816
PubChem ID:71420614
Update Time:2025-04-19

1H-Indene, 1-(1-methylethylidene)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1-(1-methylethylidene)-6-nitro-
    • 6-nitro-1-propan-2-ylideneindene
    • 819871-84-6
    • 6-Nitro-1-(propan-2-ylidene)-1H-indene
    • DTXSID80839799
    • Inchi: 1S/C12H11NO2/c1-8(2)11-6-4-9-3-5-10(13(14)15)7-12(9)11/h3-7H,1-2H3
    • InChI Key: PCQSTVHPWCITLT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C=C/C(=C(/C)\C)/C=2C=1)=O

Computed Properties

  • Exact Mass: 201.078978594g/mol
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8Ų
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